Cas no 132372-77-1 (5-(3-Ethoxybenzyl)-1H-tetrazole)

• Product Name: 5-(3-Ethoxybenzyl)-1H-tetrazole
• CAS No: 132372-77-1
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 856171
• Update Time: 2023-08-02

5-(3-Ethoxybenzyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,5-[(3-ethoxyphenyl)methyl]-(9CI)
• 5-(3-ethoxybenzyl)-1H-tetrazole
• 5-(3-Ethoxybenzyl)-1H-tetrazole

• Inchi： 1S/C10H12N4O/c1-2-15-9-5-3-4-8(6-9)7-10-11-13-14-12-10/h3-6H,2,7H2,1H3,(H,11,12,13,14)
• InChI Key： BGSLXCVXDFEACI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)CC1N=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Topological Polar Surface Area: 63.7